Cas no 129378-20-7 (ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 129378-20-7
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• MDL: MFCD09040433
• CID: 898113
• PubChem ID: 11851306
• Update Time: 2025-06-14

ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-[(tert-butoxycarbonyl)amino]-4-cyano-2-methyl-1H-pyrrole-3-carboxylate
• ethyl 5-amino-4-cyano-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrole-3-carboxylate
• 2-amino-1-tert-butoxycarbonylamino-3-cyano-4-ethoxycarbonyl-5-methylpyrrole
• AC1Q32ET
• AGN-PC-00HGQC
• CTK8E5858
• EN300-26859
• ethyl 5-amino-1-(t-butoxycarbonylamino)-4-cyano-2-methylpyrrole-3-carboxylate
• 129378-20-7
• Ethyl 5-amino-1-((tert-butoxycarbonyl)amino)-4-cyano-2-methyl-1H-pyrrole-3-carboxylate
• SB63702
• 1H-Pyrrole-3-carboxylic acid, 5-amino-4-cyano-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, ethyl ester
• Ethyl5-amino-1-((tert-butoxycarbonyl)amino)-4-cyano-2-methyl-1H-pyrrole-3-carboxylate
• DTXSID50474419
• AKOS027391053
• Z234904782
• CS-0243803
• ethyl 5-amino-1-{[(tert-butoxy)carbonyl]amino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate
• ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate

• MDL： MFCD09040433
• Inchi： 1S/C14H20N4O4/c1-6-21-12(19)10-8(2)18(11(16)9(10)7-15)17-13(20)22-14(3,4)5/h6,16H2,1-5H3,(H,17,20)
• InChI Key： LDAWRCSTMZJBMQ-UHFFFAOYSA-N
• SMILES： O(C(NN1C(=C(C#N)C(C(=O)OCC)=C1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.1486
• Monoisotopic Mass: 308.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.37

Additional information on ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate

Recent Advances in the Study of Ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate (CAS: 129378-20-7)

The compound ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate (CAS: 129378-20-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those with potential pharmacological activities. The presence of multiple functional groups, including the amino, cyano, and carboxylate moieties, makes it a versatile building block for the construction of more complex molecules. Researchers have successfully utilized this compound in the synthesis of pyrrole-based scaffolds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent in vitro studies have demonstrated that derivatives of ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate exhibit promising inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the biological activity of peptides while offering improved stability and bioavailability. The unique structural features of this compound make it an attractive candidate for the development of peptidomimetics targeting various disease pathways.

Despite these promising findings, challenges remain in the optimization of this compound for therapeutic use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the recent progress in understanding its chemical and biological properties provides a solid foundation for future research.

In conclusion, ethyl 5-amino-1-{(tert-butoxy)carbonylamino}-4-cyano-2-methyl-1H-pyrrole-3-carboxylate (CAS: 129378-20-7) represents a valuable tool in medicinal chemistry, with potential applications in drug discovery and development. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield further insights and advancements in the field.